Cas no 1823826-30-7 (2-(2,3,6-Trifluorophenyl)propanoic acid)

2-(2,3,6-Trifluorophenyl)propanoic acid is a fluorinated aromatic compound featuring a propanoic acid moiety attached to a 2,3,6-trifluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve bioavailability in active compounds. Its well-defined reactivity profile allows for selective functionalization, enabling applications in cross-coupling reactions and derivatization. The compound is typically supplied in high purity, ensuring reproducibility in research and industrial processes. Its utility in the development of bioactive molecules underscores its importance in medicinal chemistry and material science applications.
2-(2,3,6-Trifluorophenyl)propanoic acid structure
1823826-30-7 structure
Product Name:2-(2,3,6-Trifluorophenyl)propanoic acid
CAS No:1823826-30-7
MF:C9H7F3O2
MW:204.145893335342
CID:6277957
PubChem ID:117292300
Update Time:2025-05-20

2-(2,3,6-Trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1858737
    • 2-(2,3,6-trifluorophenyl)propanoic acid
    • 1823826-30-7
    • 2-(2,3,6-Trifluorophenyl)propanoic acid
    • Inchi: 1S/C9H7F3O2/c1-4(9(13)14)7-5(10)2-3-6(11)8(7)12/h2-4H,1H3,(H,13,14)
    • InChI Key: RKVAETSZLRBKTH-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1C(C(=O)O)C)F)F

Computed Properties

  • Exact Mass: 204.03981395g/mol
  • Monoisotopic Mass: 204.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

2-(2,3,6-Trifluorophenyl)propanoic acid Pricemore >>

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Additional information on 2-(2,3,6-Trifluorophenyl)propanoic acid

Comprehensive Overview of 2-(2,3,6-Trifluorophenyl)propanoic acid (CAS No. 1823826-30-7)

2-(2,3,6-Trifluorophenyl)propanoic acid (CAS No. 1823826-30-7) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique trifluorophenyl moiety and propanoic acid backbone make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 2-(2,3,6-Trifluorophenyl)propanoic acid. Fluorination often enhances a molecule's lipophilicity, bioavailability, and resistance to oxidative degradation. These properties align with current trends in developing next-generation therapeutics, such as kinase inhibitors and anti-inflammatory agents. A surge in Google searches for "fluorinated drug intermediates" and "CAS 1823826-30-7 applications" reflects this interest.

From a synthetic perspective, 2-(2,3,6-Trifluorophenyl)propanoic acid is synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Its electron-deficient aromatic ring facilitates regioselective functionalization, a hot topic in organic chemistry forums. Queries like "how to modify trifluorophenyl derivatives" or "CAS 1823826-30-7 synthesis protocol" are frequently encountered in academic and industrial research circles.

In agrochemicals, this compound's derivatives exhibit herbicidal and fungicidal activities. The trifluoromethyl group is a key motif in modern pesticides, addressing challenges like resistance management and environmental persistence. SEO data shows rising searches for "sustainable fluorinated agrochemicals", underscoring the relevance of 2-(2,3,6-Trifluorophenyl)propanoic acid in green chemistry initiatives.

Analytical characterization of CAS 1823826-30-7 involves techniques like NMR, HPLC, and mass spectrometry. Purity and stability are critical for regulatory compliance, driving searches for "HPLC methods for fluorinated acids". The compound's crystalline structure and solubility profile also make it a candidate for co-crystal engineering, a trending area in pharmaceutical formulation.

In material science, 2-(2,3,6-Trifluorophenyl)propanoic acid serves as a building block for liquid crystals and polymers. Its thermal stability and electronic properties are exploited in OLEDs and conductive films. With increasing interest in "fluorinated materials for electronics", this compound's role in advanced technologies is gaining traction.

Regulatory and safety aspects of 2-(2,3,6-Trifluorophenyl)propanoic acid adhere to global standards like REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are emphasized in SDS documents. Searches for "CAS 1823826-30-7 safety data" highlight user concerns about workplace safety and environmental impact.

Future research directions may explore catalytic asymmetric synthesis of this compound to access enantiopure derivatives for chiral drugs. The intersection of AI-driven drug design and high-throughput screening could further unlock its potential, as seen in trending topics like "machine learning in fluorochemical discovery".

In summary, 2-(2,3,6-Trifluorophenyl)propanoic acid (CAS No. 1823826-30-7) is a multifaceted compound bridging diverse scientific domains. Its alignment with contemporary research priorities ensures sustained relevance in both academic and industrial settings.

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